2-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O3/c14-8-2-4-12(16)10(6-8)7-1-3-9(13(17)18)11(15)5-7/h1-6,16H,(H,17,18)
• InChI Key: GCYQYHDJYUDWHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)F)O)F)C(=O)O
• Molecular Formula: C13H8F2O3
• DSSTOX Substance ID: DTXSID90689444
• Molecular Weight: 250.20 g/mol
• CAS RN: 1261995-34-9

Description

2-Fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid (2F-4F-5F-2H-BzA) is a versatile organic compound that is used in a variety of scientific research applications. It is a fluorinated benzoic acid derivative with a wide range of biochemical and physiological effects. This compound has several unique properties, including high solubility in aqueous solutions, low toxicity, and low volatility. As a result, it is an ideal compound for use in laboratory experiments. In

Scientific Research Applications

2F-4F-5F-2H-BzA has been used in a variety of scientific research applications. It has been used as a substrate in enzyme assays, as a ligand in protein-ligand binding studies, and as an inhibitor of enzymes. It has also been used to study the structure-activity relationships of compounds and to study the effects of fluorine substitution on the biological activity of compounds.

Mechanism of Action

The mechanism of action of 2F-4F-5F-2H-BzA is not fully understood. However, it is believed to interact with proteins in a number of ways. It is known to bind to the active sites of enzymes and other proteins, which can inhibit their activity. Additionally, it can displace other ligands from the active sites of proteins, which can modulate their activity.
Biochemical and Physiological Effects
2F-4F-5F-2H-BzA has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. Additionally, it has been found to have an anti-inflammatory effect and to reduce the production of pro-inflammatory cytokines. It has also been found to have an anti-oxidant effect and to modulate the expression of genes involved in cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

2F-4F-5F-2H-BzA has several advantages for use in laboratory experiments. It is highly soluble in aqueous solutions, which makes it easy to work with in a variety of experiments. Additionally, it is non-toxic and has low volatility, which makes it safe to use in the laboratory. However, it should be noted that 2F-4F-5F-2H-BzA is not very stable and can degrade over time.

Future Directions

The potential applications of 2F-4F-5F-2H-BzA are numerous. It could be used to study the effects of fluorine substitution on the biological activity of compounds. Additionally, it could be used to develop new drugs and drug delivery systems. It could also be used to study the structure-activity relationships of compounds and to develop new methods for enzyme inhibition. Finally, it could be used to develop new methods for protein-ligand binding studies.

Synthesis Methods

2F-4F-5F-2H-BzA can be synthesized by a multi-step process. First, 5-fluoro-2-hydroxybenzaldehyde is reacted with 2-fluorobenzoic acid in the presence of a base catalyst. This reaction produces a 2-fluoro-4-(5-fluoro-2-hydroxyphenyl)benzoic acid ester. The ester is then hydrolyzed to form the free acid 2F-4F-5F-2H-BzA. The reaction conditions and yields of the synthesis can be optimized to improve the efficiency of the process.